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Compound of Interest

Compound Name: Acid yellow 61

cat. No.: B15622547

Technical Support Center: Acid Yellow 61

This technical support center provides troubleshooting guidance and frequently asked
questions to assist researchers, scientists, and drug development professionals in improving
the solubility of Acid Yellow 61 for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is Acid Yellow 61 and what are its fundamental solubility properties?

Acid Yellow 61 is an anionic dye belonging to the single azo class.[1] It presents as a yellow
powder and is generally soluble in water.[1][2][3][4] Its aqueous solution has a greenish-yellow
appearance.[1][3] The chemical and physical properties are summarized below.

Q2: What is the documented solubility of Acid Yellow 61 in water?

The solubility of Acid Yellow 61 in water is significantly dependent on temperature. The
reported solubility is 35 g/L in water at a temperature of 90°C.[1][2][3][4]

Q3: Why might | be experiencing difficulty dissolving Acid Yellow 617
Several factors can impede the dissolution of Acid Yellow 61.:

o Water Hardness: The presence of divalent cations like Caz+ and Mg?* in hard water can lead
to the precipitation of the dye.[5]
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 Incorrect pH: Acid dyes, by nature, have optimal solubility within a specific pH range. Outside
this range, solubility can decrease significantly.[5][6]

e Low Temperature: As with many solutes, the solubility of Acid Yellow 61 is lower at cooler
temperatures.[5][6][7]

o Electrolyte Concentration: Commercial dye formulations often contain salts (e.g., sodium
sulfate) which can reduce the solubility of the dye in aqueous solutions due to the common
ion effect.[8][9]

e Aggregation: Dye molecules can aggregate in solution, which prevents them from fully
dissolving.[8][9]

Q4: How does pH influence the solubility of Acid Yellow 617

Acid dyes are anionic and contain acidic groups such as sulfonic acid (-SOsH).[5][10] They are
most soluble in acidic conditions, typically within a pH range of 2-6.[5] In this pH range, the
sulfonic acid groups are ionized, which enhances the hydrophilicity and, therefore, the solubility
of the dye molecule.[5] Adding a weak acid like acetic acid or formic acid to the solution can
help achieve the optimal pH for dissolution.[5]

Q5: Can adjusting the temperature improve the solubility of Acid Yellow 617

Yes, increasing the temperature is a highly effective method for improving solubility. The
solubility of Acid Yellow 61 is explicitly stated as 35 g/L at 90°C, indicating that heating the
solution is a standard practice for dissolution.[1][2][3][4] For many acid dyes, raising the
temperature to 40-60°C or higher significantly increases their solubility.[5][7]

Q6: What are co-solvents and how can they be used to enhance solubility?

Co-solvents are organic solvents that are miscible with water and can be added to the primary
solvent (water) to increase the solubility of a solute. For acid dyes, polyols like ethylene glycol
and glycerol, or other solvents such as ethanol, methanol, and DMSO can be effective.[5][9]
Urea is another useful co-solvent that works by disrupting the hydrogen bonds between dye
molecules, thereby preventing aggregation and improving solubility.[5][8]

Q7: When is it appropriate to use surfactants or dispersants?
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If you observe that the dye is not dispersing evenly and is forming aggregates, a surfactant or
dispersant can be beneficial. These agents reduce the surface tension of the water and help to
break up and stabilize dye particles, preventing them from clumping together.[5][8] Common
options include anionic surfactants like Sodium Dodecyl Sulfate (SDS) or non-ionic surfactants

from the Tween series.[5]

Troubleshooting Guide

Problem

Potential Cause

Recommended Solution

Cloudy Solution or Visible

Particles

1. Incomplete dissolution due
to low temperature.2. Water
hardness causing
precipitation.3. pH is outside

the optimal range.

1. Gently heat the solution to
60-90°C while stirring.[5]2. Use
deionized or distilled water. If
not possible, add a chelating
agent like EDTA to sequester
metal ions.[5]3. Adjust the pH
to be between 2 and 6 using a

weak acid such as acetic acid.

[5]

Inconsistent Solubility Between

Experiments

1. Variation in water source
(hardness).2. Inconsistent pH
of the final solution.3.
Differences in ambient

temperature.

1. Standardize the water
source to deionized or distilled
water.2. Always measure and
adjust the pH of your solvent
before adding the dye.3.
Prepare the dye solution in a
temperature-controlled water

bath to ensure consistency.

Dye Precipitates After Cooling

1. Supersaturation of the
solution.2. The dye has limited

solubility at room temperature.

1. Prepare a more dilute stock
solution.2. Re-heat the solution
before use. It is normal for
some concentrated acid dye
solutions to fall out of solution
upon cooling.[11]3. Add a co-
solvent such as urea or
ethylene glycol to the solution
to help maintain solubility at

lower temperatures.[5][8]
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Quantitative Data Summary

Parameter Value / Information Source(s)
Molecular Formula C24H20Cl2NsNaOsS2 [1]

CAS Number 12217-38-8 [1]
Solubility in Water 35 g/L at 90°C [1112113114]
Optimal pH Range 2 - 6 (general for acid dyes) [5]
Appearance Yellow Powder [1112][3]
Aqueous Solution Greenish-yellow [1112][3]

Experimental Protocol: Preparation of a 10 g/L Stock
Solution of Acid Yellow 61

This protocol outlines a method for preparing a stable, fully dissolved stock solution of Acid
Yellow 61.

Materials:
e Acid Yellow 61 powder

Deionized or distilled water

Urea (optional, as a co-solvent)

Acetic Acid (for pH adjustment)

Volumetric flask

Stirring hot plate and magnetic stir bar

Calibrated pH meter

Procedure:
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Weighing: Accurately weigh the desired amount of Acid Yellow 61 powder. For a 10 g/L
solution in a 100 mL flask, weigh 1.0 g of the dye.

Pasting the Dye: Place the powder in a beaker. Add a small amount of hot (approx. 80°C)
deionized water, just enough to create a thick, lump-free paste by mixing with a glass rod.
This "pasting" step is crucial to prevent clumping.[11]

Initial Dissolution:

o Place the beaker on a stirring hot plate and add approximately 80% of the final volume of
deionized water (e.g., 80 mL for a 100 mL solution).

o Begin stirring and gently heat the solution. Increase the temperature to 60-80°C. Do not
boil.

(Optional) Addition of Co-solvent: If solubility issues are anticipated or have been previously
observed, dissolve urea in the water before adding it to the dye paste (a final concentration
of 1-2% wiv is often effective).[8]

pH Adjustment:
o Allow the solution to cool slightly before measuring the pH.

o Slowly add drops of dilute acetic acid while monitoring the pH. Adjust the pH to
approximately 4-5 for optimal solubility.[5]

Final Volume: Once the dye is fully dissolved and the solution is clear, transfer it to a 100 mL
volumetric flask. Rinse the beaker with small amounts of deionized water and add the
rinsings to the flask to ensure a complete transfer.

Cooling and Storage: Allow the solution to cool to room temperature, then add deionized
water to the calibration mark. Mix thoroughly. Store in a well-sealed container, protected from
light. If any precipitation occurs upon cooling, gently warm the solution before use.[11]

Visualizations
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Troubleshooting Workflow for Acid Yellow 61 Solubility

with stirring. Start: Preparing Dye Solution

I
|
I
Ml Increase temperature to 60-90°C
I
I
I

Still not dissolved

Advanced Steps

Use Deionized/Distilled Water. Is the solution cloudy or
(Optional: Add EDTA) are particles visible?

Adjust pH to 4-5

with weak acid. Dissolved

Consider adding a co-solvent

(e.g., Urea) or a surfactant.

Success: Solution is Clear

Click to download full resolution via product page

Caption: Troubleshooting workflow for resolving solubility issues with Acid Yellow 61.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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